2-propyl-N-(2-(4-(propylamino)-6-(propylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide

• IUPAC Name: 2-propyl-N-[2-[4-(propylamino)-6-propylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]pentanamide
• InChI: InChI=1S/C21H36N6OS/c1-5-9-16(10-6-2)20(28)23-12-13-27-19-17(15-24-27)18(22-11-7-3)25-21(26-19)29-14-8-4/h15-16H,5-14H2,1-4H3,(H,23,28)(H,22,25,26)
• InChI Key: ZWLMLLXFCWRRCN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1C2=NC(=NC(=C2C=N1)NCCC)SCCC
• Molecular Formula: C21H36N6OS
• Molecular Weight: 420.6 g/mol

Description

2-propyl-N-(2-(4-(propylamino)-6-(propylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide is a useful research compound. Its molecular formula is C21H36N6OS and its molecular weight is 420.62. The purity is usually 95%.
BenchChem offers high-quality 2-propyl-N-(2-(4-(propylamino)-6-(propylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-propyl-N-(2-(4-(propylamino)-6-(propylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)pentanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Pyrazolopyrimidines derivatives have been synthesized and evaluated for their potential as anticancer and anti-5-lipoxygenase agents. The synthesis involves condensation reactions and other chemical transformations leading to the creation of novel compounds with specific biological activities. These compounds have been tested for their cytotoxic activities against certain cancer cell lines (HCT-116, MCF-7) and for their ability to inhibit 5-lipoxygenase, an enzyme involved in the inflammatory process (Rahmouni et al., 2016).

Antimicrobial Activity

Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidin derivatives and their evaluation for antimicrobial activity. These derivatives were prepared through cyclocondensation reactions and demonstrated significant antimicrobial properties against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Khobragade et al., 2010).

Insecticidal and Antibacterial Potential

Further research into pyrimidine-linked pyrazole heterocyclics has shown their effectiveness in insecticidal and antibacterial applications. These compounds were synthesized using microwave irradiative cyclocondensation and evaluated against specific pests and bacterial strains, demonstrating their potential in pest control and as antibacterial agents (Deohate and Palaspagar, 2020).

Antibacterial Agents Containing Sulfonamido Moiety

The synthesis of novel heterocyclic compounds containing a sulfonamido moiety aimed at creating effective antibacterial agents showcases the diverse applicability of pyrazolopyrimidines. These compounds were synthesized and tested for antibacterial activity, with several showing high effectiveness against bacterial strains (Azab et al., 2013).